Cas no 1805645-46-8 (2-Chloro-4-nitropyridine-5-acetic acid)

• Product Name: 2-Chloro-4-nitropyridine-5-acetic acid
• CAS No: 1805645-46-8
• MF: C₇H₅ClN₂O₄
• MW: 216.578600645065
• CID: 4903056
• Update Time: 2025-07-14

2-Chloro-4-nitropyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-nitropyridine-5-acetic acid

• Inchi： 1S/C7H5ClN2O4/c8-6-2-5(10(13)14)4(3-9-6)1-7(11)12/h2-3H,1H2,(H,11,12)
• InChI Key： DADQATCNVBHOQN-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=N1)CC(=O)O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 1.1
• Topological Polar Surface Area: 96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 2-Chloro-4-nitropyridine-5-acetic acid

Professional Introduction to 2-Chloro-4-nitropyridine-5-acetic Acid (CAS No. 1805645-46-8)

2-Chloro-4-nitropyridine-5-acetic acid, with the chemical formula C₆H₄ClN₂O₃, is a significant intermediate in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number CAS No. 1805645-46-8, has garnered attention due to its versatile applications in synthesizing various biologically active molecules. The unique structural features of this compound, including the presence of both chloro and nitro substituents on a pyridine ring, coupled with an acetic acid side chain, make it a valuable building block for medicinal chemists.

The utility of 2-Chloro-4-nitropyridine-5-acetic acid stems from its reactivity, which allows for further functionalization through nucleophilic substitution, condensation reactions, and other organic transformations. These properties have been leveraged in the development of novel therapeutic agents targeting a range of diseases. Recent studies have highlighted its role in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory disorders.

In the realm of drug discovery, the scaffold of 2-Chloro-4-nitropyridine-5-acetic acid has been explored for its potential in modulating enzyme activity. For instance, researchers have utilized this compound to develop inhibitors of Janus kinases (JAKs), which play a pivotal role in signal transduction pathways associated with autoimmune diseases. The nitro group on the pyridine ring serves as a handle for further derivatization, enabling the creation of analogs with enhanced selectivity and potency.

Moreover, the acetic acid moiety in 2-Chloro-4-nitropyridine-5-acetic acid provides a site for amide or ester formation, facilitating the attachment of pharmacophores that improve solubility and bioavailability. This feature has been particularly useful in designing oral formulations that exhibit prolonged half-life and reduced toxicity. The chloro substituent, while reactive, can also be selectively removed or modified under controlled conditions, offering flexibility in synthetic pathways.

Recent advancements in computational chemistry have further enhanced the understanding of how 2-Chloro-4-nitropyridine-5-acetic acid interacts with biological targets. Molecular docking studies have revealed that this compound can bind to specific pockets on enzymes and receptors, thereby modulating their activity. These insights have guided the optimization of lead compounds into viable drug candidates. For example, modifications to the nitro group have been shown to improve binding affinity while minimizing off-target effects.

The agrochemical industry has also benefited from the versatility of 2-Chloro-4-nitropyridine-5-acetic acid. Derivatives of this compound have been investigated as potential herbicides and fungicides due to their ability to interfere with essential metabolic pathways in plants and fungi. The chloro and nitro groups contribute to its bioactivity by disrupting enzyme function, leading to growth inhibition or cell death. Such applications are crucial for developing sustainable agricultural practices that enhance crop yield without excessive environmental impact.

In conclusion, 2-Chloro-4-nitropyridine-5-acetic acid (CAS No. 1805645-46-8) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features enable diverse chemical modifications, making it an indispensable tool for synthetic chemists. As research continues to uncover new biological targets and synthetic methodologies, the importance of this compound is expected to grow further. The ongoing development of innovative drugs and sustainable agricultural solutions underscores its significance in modern science.